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Compound of Interest

Compound Name: Bisorcic

Cat. No.: B1617332 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

This document provides a comprehensive guide to the proper disposal procedures for Bisorcic
(N2,N5-diacetyl-L-ornithine), a hepatoprotective agent and psychostimulant.[1] While a specific

Safety Data Sheet (SDS) for Bisorcic is not readily available, this guidance is based on the

safety profiles of its parent compound, L-ornithine, and general best practices for laboratory

chemical waste management.

Immediate Safety and Handling Precautions
Before handling Bisorcic, it is essential to be familiar with its properties and potential hazards.

Based on data for the related compound L-ornithine hydrochloride, Bisorcic is expected to be

a white, odorless, solid powder that is soluble in water.[2][3]

Personal Protective Equipment (PPE):

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[2][3]

Hand Protection: Wear appropriate protective gloves to prevent skin contact.[2][3]

Body Protection: Wear a lab coat or other protective clothing to prevent skin exposure.[2][3]

Engineering Controls:
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Work in a well-ventilated area. Under normal use conditions, specific engineering controls

are not typically required.[2][3]

In Case of Exposure:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention if irritation persists.

Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothing and shoes.[2] Get medical attention if irritation develops.

Ingestion: Do not induce vomiting. Clean mouth with water and drink plenty of water

afterwards. Get medical attention.[2]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get medical

attention.[2]

Quantitative Data Summary
The following table summarizes the key physical and chemical properties of L-ornithine

hydrochloride, which can be used as a proxy for understanding the characteristics of Bisorcic.

Property Value

Physical State Powder Solid[2][3]

Appearance White[2][3]

Odor Odorless[2][3]

Solubility Soluble in water[2]

Melting Point 245 °C / 473 °F[3]

Stability Stable under normal conditions[2][3]

Step-by-Step Disposal Procedures
The recommended disposal procedure for Bisorcic depends on the quantity and nature of the

waste.
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For Small Quantities (Trace Amounts):

Decontamination: Wipe down any surfaces or equipment contaminated with Bisorcic using

a suitable laboratory disinfectant or soapy water.

Solid Waste: Dispose of contaminated materials such as gloves, paper towels, and empty

containers in the regular laboratory trash, provided they are not heavily contaminated.

Aqueous Solutions: Small amounts of dilute aqueous solutions of Bisorcic can likely be

disposed of down the drain with copious amounts of water. However, always check with your

institution's environmental health and safety (EHS) office for local regulations.

For Larger Quantities or Bulk Disposal:

Collection: Collect waste Bisorcic in a clearly labeled, sealed container. Do not mix with

other chemical waste unless instructed to do so by your EHS office.

Labeling: Label the waste container with the full chemical name ("Bisorcic" and "N2,N5-

diacetyl-L-ornithine"), concentration (if in solution), and any known hazards.

Storage: Store the waste container in a designated hazardous waste accumulation area until

it can be collected by a licensed hazardous waste disposal company.

Professional Disposal: Arrange for pickup and disposal by a certified hazardous waste

management company. Your institution's EHS office will have established procedures for this.

FDA Guidance on Drug Disposal:

For unused or expired Bisorcic in a clinical or pharmaceutical setting, follow the FDA's

recommendations for disposing of non-flush list medicines:

Do Not Flush: Unless specifically instructed, do not flush Bisorcic down the toilet.

Mix with Undesirable Substance: Mix the Bisorcic (do not crush tablets or capsules) with an

unappealing substance such as dirt, cat litter, or used coffee grounds.[4]

Seal and Dispose: Place the mixture in a sealed plastic bag and throw it in your household

trash.[4]
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Remove Personal Information: Scratch out all personal information on the prescription label

of the empty container before disposing of it.[4]

Experimental Workflow for Disposal Decision
The following diagram illustrates the decision-making process for the proper disposal of

Bisorcic.

Bisorcic Waste Small Quantity / Trace Contamination?

Decontaminate SurfacesYes

Bulk Quantity or Expired Product?

No

Dispose in Lab Trash

Dispose Aqueous Solution Down Drain with Water (Check Local Regulations)

Disposal Complete

Collect in Labeled, Sealed ContainerYes

Pharmaceutical Product?
No

Store in Designated Hazardous Waste Area

Arrange for Professional Hazardous Waste DisposalNo

Mix with Undesirable Substance (e.g., coffee grounds)

Yes
Seal in Plastic Bag and Dispose in Trash
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Caption: Decision workflow for the proper disposal of Bisorcic waste.

By adhering to these procedures, laboratory professionals can ensure the safe and

environmentally responsible disposal of Bisorcic, thereby protecting themselves, their

colleagues, and the wider community. Always consult your institution's specific safety protocols

and environmental health and safety guidelines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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